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An In-depth Technical Guide to the Biosynthesis of Rebaudioside D in Stevia rebaudiana

Introduction
Stevia rebaudiana Bertoni, a perennial herb of the Asteraceae family, is renowned for its

production of intensely sweet, non-caloric secondary metabolites known as steviol glycosides

(SGs).[1][2] These diterpenoid glycosides are synthesized in the green tissues of the plant and

stored in the vacuoles.[3] Among the multitude of identified SGs, Rebaudioside D (Reb D) has

garnered significant interest from the food and pharmaceutical industries due to its superior

sweetness profile and reduced bitterness compared to more abundant SGs like stevioside and

Rebaudioside A (Reb A).[4] However, Reb D is found in very low concentrations in Stevia

leaves, typically around 0.4-0.5% of the leaf's dry weight, which makes its extraction for

commercial use economically challenging.[5][6][7] This guide provides a detailed overview of

the biosynthetic pathway of Reb D, encompassing the enzymatic steps, quantitative data, and

relevant experimental protocols for its study and production.

The Steviol Glycoside Biosynthesis Pathway
The biosynthesis of steviol glycosides is a complex process that can be divided into three main

stages: the formation of the universal diterpenoid precursor geranylgeranyl diphosphate

(GGPP), the synthesis of the steviol aglycone, and the subsequent glycosylation of steviol to

form the various SGs.[1]

Formation of Geranylgeranyl Diphosphate (GGPP)
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In plants, GGPP is synthesized in the plastids via the 2-C-methyl-D-erythritol 4-phosphate

(MEP) pathway.[8] This pathway begins with the condensation of pyruvate and glyceraldehyde

3-phosphate.[3]

Synthesis of the Steviol Aglycone
The synthesis of the steviol aglycone from GGPP involves a series of enzymatic reactions that

are shared with the gibberellin biosynthesis pathway.[1]

GGPP to ent-copalyl diphosphate (CDP): This reaction is catalyzed by CDP synthase (CPS).

ent-CDP to ent-kaurene: This step is carried out by ent-kaurene synthase (KS).

ent-kaurene to ent-kaurenoic acid: This oxidation is catalyzed by the cytochrome P450

monooxygenase, ent-kaurene oxidase (KO).

ent-kaurenoic acid to steviol: The final step in the formation of the aglycone is the

hydroxylation of ent-kaurenoic acid at the C-13 position by another cytochrome P450

enzyme, kaurenoic acid 13-hydroxylase (KAH).[2]

Glycosylation of Steviol to Rebaudioside D
The immense diversity of steviol glycosides arises from the sequential addition of glucose

moieties to the steviol backbone at the C-13 hydroxyl and C-19 carboxyl groups.[8] These

reactions are catalyzed by a series of UDP-dependent glycosyltransferases (UGTs).[4] The

biosynthesis of Reb D proceeds through the formation of stevioside and Reb A as key

intermediates.

The pathway from steviol to Reb D is as follows:

Steviol to Steviolmonoside: UGT85C2 transfers a glucose molecule to the C-13 hydroxyl

group of steviol.[1]

Steviolmonoside to Steviolbioside: An as-yet-unidentified UGT adds a second glucose to the

first at the C-13 position.[1]

Steviolbioside to Stevioside: UGT74G1 attaches a glucose molecule to the C-19 carboxyl

group.[1]
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Stevioside to Rebaudioside A: UGT76G1 adds a glucose to the C-13 linked glucose

disaccharide.[1]

Rebaudioside A to Rebaudioside D: The final step is the addition of a glucose molecule to

the C-19 linked glucose, a reaction catalyzed by UGT91D2 in S. rebaudiana.[5][9] Other

enzymes, such as UGTSL2 from Solanum lycopersicum and EUGT11 from Oryza sativa,

have also been shown to catalyze this conversion.[5][6]

Below is a DOT script for the visualization of the Rebaudioside D biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1457820?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://www.researchgate.net/figure/Biosynthetic-pathway-of-steviol-glycosides-stevioside-and-rebaudioside-A-source_fig1_307607177
https://rjptonline.org/AbstractView.aspx?PID=2020-13-11-76
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9452701/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9452701/
https://www.researchgate.net/publication/324061115_Synthesis_of_rebaudioside_D_using_glycosyltransferase_UGTSL2_and_in_situ_UDP-glucose_regeneration
https://pubmed.ncbi.nlm.nih.gov/29680056/
https://pubmed.ncbi.nlm.nih.gov/29680056/
https://www.mdpi.com/2076-2607/12/6/1125
https://pubs.acs.org/doi/10.1021/acs.jafc.4c09392
https://www.benchchem.com/product/b1457820#stevioside-d-biosynthesis-pathway-in-stevia-rebaudiana
https://www.benchchem.com/product/b1457820#stevioside-d-biosynthesis-pathway-in-stevia-rebaudiana
https://www.benchchem.com/product/b1457820#stevioside-d-biosynthesis-pathway-in-stevia-rebaudiana
https://www.benchchem.com/product/b1457820#stevioside-d-biosynthesis-pathway-in-stevia-rebaudiana
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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